Cas no 2228213-13-4 (5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile)

• Product Name: 5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile
• CAS No: 2228213-13-4
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 6455882
• PubChem ID: 165704327
• Update Time: 2025-10-05

5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile
• 5-[1-(aminomethyl)-3-hydroxycyclobutyl]thiophene-2-carbonitrile
• 2228213-13-4
• EN300-1748644

• Inchi： 1S/C10H12N2OS/c11-5-8-1-2-9(14-8)10(6-12)3-7(13)4-10/h1-2,7,13H,3-4,6,12H2
• InChI Key： RUXDDOFIAFDJBJ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile

Research Briefing on 5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile (CAS: 2228213-13-4)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile (CAS: 2228213-13-4), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound has garnered attention due to its potential applications in drug discovery, particularly in the modulation of key biological pathways. Below, we summarize the most recent findings, methodologies, and implications of studies involving this compound.

Background and Significance: The compound 5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile is a synthetic small molecule characterized by its unique cyclobutylthiophene scaffold. Recent studies have highlighted its role as a versatile intermediate in medicinal chemistry, with potential applications in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents. The presence of both aminomethyl and hydroxy functional groups on the cyclobutane ring enhances its ability to interact with biological targets, making it a promising candidate for further investigation.

Recent Research Findings: A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of derivatives of 5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile. The researchers employed a combination of computational modeling and high-throughput screening to identify its binding affinity for specific protein targets, including members of the MAP kinase family. The results demonstrated moderate inhibitory activity against MAPK14 (p38α), suggesting potential applications in inflammatory diseases. Another study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role as a precursor for novel PET (positron emission tomography) tracers, emphasizing its utility in imaging applications.

Methodological Approaches: The synthesis of 5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile typically involves multi-step organic reactions, including cycloaddition and functional group transformations. Recent advancements in catalytic methods have improved the yield and purity of the compound, as reported in a 2024 ACS Catalysis paper. Additionally, structural optimization studies have focused on modifying the thiophene and cyclobutane moieties to enhance pharmacokinetic properties, such as solubility and metabolic stability.

Potential Applications and Future Directions: The compound's versatility positions it as a valuable tool in drug discovery pipelines. Ongoing research is exploring its use in targeted therapies for oncology and neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier. Furthermore, collaborations between academic and industrial researchers are underway to scale up its synthesis and evaluate its safety profile in preclinical models. Future studies are expected to elucidate its mechanism of action in greater detail and expand its therapeutic potential.

Conclusion: The compound 5-1-(aminomethyl)-3-hydroxycyclobutylthiophene-2-carbonitrile (CAS: 2228213-13-4) represents a promising avenue for innovation in chemical biology and pharmaceutical development. Its unique structural features and demonstrated biological activity underscore its relevance in contemporary research. As new findings emerge, this molecule is likely to play an increasingly important role in the design of next-generation therapeutics.